Cas no 1691782-66-7 (2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1691782-66-7
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6185709
• PubChem ID: 136839387
• Update Time: 2025-06-12

2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1691782-66-7
• EN300-1118625

• Inchi： 1S/C13H23N3/c1-6-10-9(2)8-14-12-7-11(13(3,4)5)15-16(10)12/h7,9-10,14H,6,8H2,1-5H3
• InChI Key： DHALEUJEOIJJMN-UHFFFAOYSA-N
• SMILES： N12C(=CC(C(C)(C)C)=N1)NCC(C)C2CC

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

2-tert-Butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1691782-66-7): A Comprehensive Overview

2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1691782-66-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is characterized by a pyrazolopyrimidine core substituted with tert-butyl, ethyl, and methyl groups. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity. The tert-butyl group enhances lipophilicity and stability, while the ethyl and methyl groups contribute to the overall molecular flexibility and binding affinity to target proteins.

Recent studies have highlighted the potential of 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine as a promising lead compound for drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has shown promising results in cancer research. A preclinical study conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine could be a valuable candidate for developing targeted cancer therapies.

The neuroprotective potential of 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also been explored in several studies. Research published in the Journal of Neurochemistry found that this compound effectively reduces oxidative stress and prevents neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia and astrocytes.

The pharmacokinetic profile of 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been extensively studied to evaluate its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life in plasma, making it suitable for once-daily dosing regimens.

To further optimize the therapeutic potential of 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, researchers are exploring various strategies such as prodrug design and nanoparticle formulations. These approaches aim to enhance solubility and improve delivery to target tissues while minimizing systemic side effects.

In conclusion, 2-tert-butyl-7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1691782-66-7) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.